Cas no 4629-50-9 (Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid)

• Product Name: Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid
• CAS No: 4629-50-9
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 325660
• PubChem ID: 46779096
• Update Time: 2025-07-12

Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(dimethylamino)-, anhydride with 3-(dimethylamino)benzoic acid
• 3-Dimethylaminobenzoic anhydride
• [3-(dimethylamino)benzoyl] 3-(dimethylamino)benzoate
• 3-(dimethylamino)benzoic anhydride
• 3-Dimethylamino-benzoesaeure-anhydrid
• Benzoic acid,m-(dimethylamino)-,anhydride (7CI,8CI)
• Benzoicacid,3-(dimethylamino)-,anhydride (9CI)
• (3-Dimethylaminobenzoyl) 3-dimethylaminobenzoate
• 4629-50-9
• AKOS025396872
• SCHEMBL9854041
• DTXSID80675477

• MDL： MFCD09757555
• Inchi： 1S/C18H20N2O3/c1-19(2)15-9-5-7-13(11-15)17(21)23-18(22)14-8-6-10-16(12-14)20(3)4/h5-12H,1-4H3
• InChI Key： ROXBMXDDDMXDFQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)N(C)C)=O)C(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 312.14700
• Monoisotopic Mass: 312.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.189
• Melting Point: 110-114℃
• Boiling Point: 483.167°C at 760 mmHg
• Flash Point: 246.011°C
• Refractive Index: 1.614
• PSA: 49.85000
• LogP: 2.81580